Bismuth(III) sulfide
Overview
Description
Bismuth(III) sulfide is a brown solid that does not dissolve in water . It is a chemical compound of bismuth and sulfur .
Synthesis Analysis
Bismuth(III) sulfide can be prepared by reacting a bismuth(III) salt with hydrogen sulfide . It can also be prepared by the reaction of elemental bismuth and elemental sulfur in an evacuated silica tube at 500 °C for 96 hours . Another method involves the use of solvothermal synthesis to create Bi2S3 nanoparticles for active photocatalytic and energy storage device applications .Molecular Structure Analysis
Bismuth(III) sulfide is isostructural with stibnite, one of the forms of antimony(III) sulfide . Bismuth atoms are in two different environments, both of which have 7 coordinate Bismuth atoms, 4 in a near planar rectangle and three more distant making an irregular 7-coordination group .Chemical Reactions Analysis
Bismuth(III) sulfide can react with acids to produce the odoriferous hydrogen sulfide gas . Sodium hydroxide reacts with bismuth(III) ion to produce a precipitate of Bi(OH)3 .Physical And Chemical Properties Analysis
Bismuth(III) sulfide is a brown powder with a density of 6.78 g/cm3 . It is insoluble in water but soluble in acids . It is a typical environmentally friendly semiconductor photocatalyst, stable, and has a direct band gap energy of 1.30 eV .Scientific Research Applications
Optical Properties and Nanowire Synthesis : Bi2S3 nanowires, prepared by surfactant-assisted reflux methods, show excellent optical properties, indicating potential applications in the optical field (Xiang et al., 2014).
Raman Spectroscopy and Art Analysis : Bi2S3 is identifiable by Raman spectroscopy, which is crucial for analyzing its presence in artworks, like in 15th-century manuscripts (Trentelman, 2009).
Energy Storage and Dye-Sensitized Solar Cells : Bi2S3 demonstrates promise in energy storage devices, particularly in dye-sensitized solar cells (DSSCs), due to its electro-catalytic properties and high conductivity (Memon et al., 2018).
High-Temperature Behavior in Metallurgy : The behavior of Bi2S3 at elevated temperatures, crucial in metallurgical processes like copper extraction, has been characterized to understand its impact on metal purity (Strbac et al., 2020).
Quantum-Sized Thin Films for Electronics : Quantum-sized Bi2S3 thin films, made through chemical deposition, possess unique optical properties due to size quantization, indicating potential in electronic applications (Pejova et al., 2006).
Optoelectronic Applications and Microwave Synthesis : Different morphologies of Bi2S3, like nanofibers and nano-hedgehogs, can be synthesized using microwave techniques, impacting optoelectronic applications (Díaz-Cruz et al., 2017).
Medicinal Applications and Metal Coordination : Bi2S3 shows potential in medicine, binding to proteins and enzymes, and may be beneficial in treatments for gastrointestinal disorders and microbial infections (Sadler et al., 1999).
Nanorod Synthesis and Biomedical Applications : The synthesis of Bi2S3 nanorods via microwave irradiation methods indicates its utility in biomedical applications, among others (Wu et al., 2011).
Peptide Binding for Antimicrobial and Anticancer Therapies : Bi2S3 interacts specifically with peptides, a feature important for developing antimicrobial and anticancer therapies (Rowińska-Żyrek et al., 2009).
Solvation Study for Chemical Understanding : The study of Bi2S3's solvation in various solvents offers insights into its chemical behavior and potential applications (Näslund et al., 2000).
Bio-assisted Synthesis for Environmental Applications : Bi2S3 synthesized using microorganisms like Clostridium acetobutylicum suggests environmentally friendly routes for its production (Kamaraj et al., 2014).
Photoresistor Film Development for Optoelectronics : Bi2S3 films, created for photoresistor applications, show promise in optoelectronics due to their excellent photoconductance and on-off ratio (Nishikubo et al., 2018).
Safety And Hazards
properties
IUPAC Name |
dibismuth;trisulfide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Bi.3S/q2*+3;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNRGZHRFBQOYPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[S-2].[S-2].[S-2].[Bi+3].[Bi+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Bi2S3 |
Source
|
| Record name | bismuth(III) sulfide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Bismuth(III)_sulfide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1345-07-9 (Bi2S3) |
Source
|
| Record name | Bismuth sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012048349 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID601014434 |
Source
|
| Record name | Dibismuth trisulphide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601014434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
514.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bismuth(III) sulfide | |
CAS RN |
12048-34-9, 1345-07-9 |
Source
|
| Record name | Bismuth sulfide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012048349 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dibismuth trisulphide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601014434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dibismuth trisulphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.287 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BISMUTH SULFIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XZC47M60X8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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